2-methyl-N-(4-methylphenyl)furan-3-carboxamide

• IUPAC Name: 2-methyl-N-(4-methylphenyl)furan-3-carboxamide
• InChI: InChI=1S/C13H13NO2/c1-9-3-5-11(6-4-9)14-13(15)12-7-8-16-10(12)2/h3-8H,1-2H3,(H,14,15)
• InChI Key: UPIRDPVNNFUAOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(OC=C2)C
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

2-methyl-N-(4-methylphenyl)furan-3-carboxamide is an organic compound belonging to the class of furan derivatives. Furans are five-membered aromatic heterocycles containing one oxygen atom. This compound is characterized by the presence of a furan ring substituted with a 2-methyl group and a carboxamide group attached to a 4-methylphenyl group. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(4-methylphenyl)furan-3-carboxamide typically involves the reaction of 2-methylfuran-3-carboxylic acid with 4-methylaniline. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through a similar synthetic route but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and automated systems can improve the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(4-methylphenyl)furan-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The carboxamide group can be reduced to form the corresponding amine.

Substitution: Electrophilic substitution reactions can occur on the furan ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) can be used under acidic conditions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted furan derivatives depending on the electrophilic reagent used.

Scientific Research Applications

2-methyl-N-(4-methylphenyl)furan-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-methyl-N-(4-methylphenyl)furan-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

2-methyl-N-(4-methylphenyl)furan-3-carboxamide can be compared with other similar compounds, such as:

2-methyl-N-(4-trifluoromethylphenyl)furan-3-carboxamide: This compound has a trifluoromethyl group instead of a methyl group on the phenyl ring, which can significantly alter its chemical and biological properties.

N-(4-methylphenyl)furan-3-carboxamide: Lacks the 2-methyl substitution on the furan ring, which can affect its reactivity and interactions with other molecules.